Cas no 1805272-73-4 (3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-sulfonamide)

• Product Name: 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-sulfonamide
• CAS No: 1805272-73-4
• MF: C₆H₄ClF₂N₃O₄S
• MW: 287.628465652466
• CID: 4873345
• Update Time: 2025-06-15

3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-sulfonamide

• Inchi： 1S/C6H4ClF2N3O4S/c7-3-4(6(8)9)11-1-2(17(10,15)16)5(3)12(13)14/h1,6H,(H2,10,15,16)
• InChI Key： ZSDWSSCOACQGLU-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(C=1[N+](=O)[O-])S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 0.5
• Topological Polar Surface Area: 127

Additional information on 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-sulfonamide

Comprehensive Overview of 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-sulfonamide (CAS No. 1805272-73-4)

3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-sulfonamide (CAS No. 1805272-73-4) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative is characterized by its unique molecular structure, which includes a difluoromethyl group and a sulfonamide moiety. These functional groups contribute to its potential applications in drug discovery and crop protection, making it a subject of interest for researchers and industry professionals alike.

The compound's CAS No. 1805272-73-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its pyridine core is a common scaffold in medicinal chemistry, often associated with bioactive molecules. The presence of the nitro and chloro substituents further enhances its reactivity, enabling diverse synthetic transformations. This versatility aligns with current trends in small-molecule drug development and sustainable agrochemicals, addressing growing demands for innovative solutions in these fields.

In the context of modern research, 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-sulfonamide is frequently explored for its potential as a building block in organic synthesis. Its structural features make it a candidate for designing enzyme inhibitors or herbicidal agents, topics frequently searched in academic and industrial circles. The difluoromethyl group, in particular, is valued for its ability to modulate lipophilicity and metabolic stability—a hot topic in pharmacokinetic optimization.

From an environmental perspective, the compound's potential applications in green chemistry are noteworthy. Researchers are investigating its role in developing low-residue agrochemicals, a trending topic as regulatory pressures increase globally. The sulfonamide functionality also opens doors to bioconjugation strategies, a technique widely discussed in drug delivery and diagnostic imaging forums.

Analytical characterization of CAS No. 1805272-73-4 typically involves advanced techniques like NMR spectroscopy and mass spectrometry, reflecting the compound's complexity. These methods are central to current discussions on quality control in chemical manufacturing, another area of high search volume among professionals. The compound's stability under various conditions is also a subject of study, particularly for those interested in formulation science.

As the scientific community continues to explore nitropyridine derivatives, 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-sulfonamide stands out for its balanced properties. Its molecular weight and polarity profile make it suitable for high-throughput screening platforms, a frequently searched term in drug discovery circles. The compound's potential interactions with biological targets are also being mapped using computational tools, aligning with the rise of AI-assisted molecular design.

In summary, 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-sulfonamide represents a compelling case study in modern chemical research. Its CAS No. 1805272-73-4 serves as a gateway to extensive scientific data, while its structural features address multiple contemporary research themes—from precision agriculture to targeted therapeutics. As innovation accelerates across these sectors, this compound will likely remain a focal point for interdisciplinary investigations.